Cas no 63358-12-3 ((+)-Isolariciresinol 9'-O-glucoside)

• Product Name: (+)-Isolariciresinol 9'-O-glucoside
• CAS No: 63358-12-3
• MF: C₂₆H₃₄O₁₁
• MW: 522.541569232941
• CID: 1080585
• PubChem ID: 74191750
• Update Time: 2025-10-28

(+)-Isolariciresinol 9'-O-glucoside Chemical and Physical Properties

Names and Identifiers

• (+)-Isolariciresinol 9'-O-glucoside
• [ "" ]
• (+)-Isolarisiresinol 3a-O-beta-D-glucopyranoside
• 2-[[7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-6-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• Isolariciresinol 9'-O-beta-D-glucoside
• CHEBI:177948
• Isolariciresinol 9'-O-b-D-glucoside
• AKOS040761896
• (+)-Isolariciresinol 9'O-Glucoside
• HY-N0951
• DTXSID401271214
• Isolariciresinol 9'-O-beta-D-glucopyranoside
• (+)-Isolariciresinol9?-O-glucoside
• CS-0016085
• DA-59433
• Isolariciresinol 9a(2)-O-I(2)-D-glucopyranoside
• 63358-12-3

• Inchi： 1S/C26H34O11/c1-34-19-6-12(3-4-17(19)29)22-15-8-18(30)20(35-2)7-13(15)5-14(9-27)16(22)11-36-26-25(33)24(32)23(31)21(10-28)37-26/h3-4,6-8,14,16,21-33H,5,9-11H2,1-2H3/t14-,16-,21+,22-,23+,24-,25+,26+/m0/s1
• InChI Key： AHYOMNWKYGMYMB-QBCFYRCNSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)C[C@@H]1[C@@H](C2C=CC(=C(C=2)OC)O)C2C=C(C(=CC=2C[C@H]1CO)OC)O

Computed Properties

• Exact Mass: 522.21000
• Monoisotopic Mass: 522.21011190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 179Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 772.4±60.0 °C at 760 mmHg
• Flash Point: 420.9±32.9 °C
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 178.53000
• LogP: -0.15580
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

(+)-Isolariciresinol 9'-O-glucoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides

Additional information on (+)-Isolariciresinol 9'-O-glucoside

Introduction to (+)-Isolariciresinol 9'-O-glucoside (CAS No. 63358-12-3)

(+)-Isolariciresinol 9'-O-glucoside (CAS No. 63358-12-3) is a naturally occurring lignan glycoside that has garnered significant attention in the fields of phytochemistry, pharmacology, and medicinal chemistry. This compound is primarily found in various plant species, including Ligusticum chuanxiong, Angelica sinensis, and Artemisia capillaris. The unique structural features and biological activities of (+)-Isolariciresinol 9'-O-glucoside have made it a subject of extensive research, particularly in the context of its potential therapeutic applications.

The chemical structure of (+)-Isolariciresinol 9'-O-glucoside is characterized by a lignan core with a glucosyl moiety attached at the 9' position. This specific glycosylation pattern contributes to its stability and bioavailability, making it an attractive candidate for pharmaceutical development. Recent studies have highlighted the compound's antioxidant, anti-inflammatory, and neuroprotective properties, which are attributed to its ability to modulate various signaling pathways and cellular processes.

In the realm of antioxidant activity, (+)-Isolariciresinol 9'-O-glucoside has been shown to effectively scavenge free radicals and inhibit lipid peroxidation. A study published in the *Journal of Agricultural and Food Chemistry* demonstrated that this compound significantly reduced oxidative stress in cellular models, suggesting its potential as a natural antioxidant supplement. The mechanism behind this activity is believed to involve the activation of nuclear factor erythroid 2-related factor 2 (Nrf2), a key transcription factor that regulates the expression of antioxidant enzymes.

The anti-inflammatory properties of (+)-Isolariciresinol 9'-O-glucoside have also been extensively investigated. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this lignan glycoside effectively suppressed the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. The anti-inflammatory effects are thought to be mediated through the inhibition of nuclear factor-kappa B (NF-κB) signaling, a central pathway in inflammation.

Beyond its antioxidant and anti-inflammatory activities, (+)-Isolariciresinol 9'-O-glucoside has shown promise in neuroprotection. A study published in *Neuropharmacology* reported that this compound protected neuronal cells from oxidative damage and apoptosis induced by hydrogen peroxide. The neuroprotective effects were attributed to its ability to upregulate the expression of brain-derived neurotrophic factor (BDNF) and activate the phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway, which plays a crucial role in cell survival and neuroplasticity.

In addition to these biological activities, (+)-Isolariciresinol 9'-O-glucoside has been explored for its potential anticancer properties. Preclinical studies have indicated that this compound can induce apoptosis and cell cycle arrest in various cancer cell lines, including breast cancer, colon cancer, and liver cancer cells. The anticancer mechanisms are believed to involve the modulation of multiple signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the Wnt/β-catenin pathway.

The pharmacokinetic properties of (+)-Isolariciresinol 9'-O-glucoside have also been studied to assess its suitability for therapeutic use. Research has shown that this compound exhibits good oral bioavailability and stability in biological systems. However, further studies are needed to optimize its formulation and delivery methods for clinical applications.

In conclusion, (+)-Isolariciresinol 9'-O-glucoside (CAS No. 63358-12-3) is a multifaceted natural product with a wide range of biological activities. Its antioxidant, anti-inflammatory, neuroprotective, and anticancer properties make it a valuable candidate for further research and potential development as a therapeutic agent. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications in medicine.